N-(4-{[4-(1-naphthylmethyl)-1-piperazinyl]sulfonyl}phenyl)acetamide oxalate

• IUPAC Name: N-[4-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]sulfonylphenyl]acetamide;oxalic acid
• InChI: InChI=1S/C23H25N3O3S.C2H2O4/c1-18(27)24-21-9-11-22(12-10-21)30(28,29)26-15-13-25(14-16-26)17-20-7-4-6-19-5-2-3-8-23(19)20;3-1(4)2(5)6/h2-12H,13-17H2,1H3,(H,24,27);(H,3,4)(H,5,6)
• InChI Key: DWSFTUIVHNCBGW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)CC3=CC=CC4=CC=CC=C43.C(=O)(C(=O)O)O
• Molecular Formula: C25H27N3O7S
• Molecular Weight: 513.6 g/mol

Description

N-(4-{[4-(1-naphthylmethyl)-1-piperazinyl]sulfonyl}phenyl)acetamide oxalate, commonly known as NAPPO, is a chemical compound that has been extensively studied for its potential use in scientific research. It belongs to the class of sulfonamide compounds and is known for its ability to modulate the activity of certain enzymes and receptors in the body.

Mechanism of Action

The mechanism of action of NAPPO is not fully understood, but it is believed to involve the modulation of the activity of certain enzymes and receptors in the body. NAPPO has been shown to inhibit the activity of certain neurotransmitter receptors, such as the 5-HT2A receptor, which could contribute to its potential use in the treatment of neurological disorders. It has also been found to inhibit the activity of certain enzymes that are involved in the formation of blood clots, such as thrombin and factor Xa, which could contribute to its potential use in the treatment of thrombotic disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of NAPPO are complex and varied. It has been shown to modulate the activity of various enzymes and receptors in the body, which can have both beneficial and detrimental effects depending on the context. For example, the inhibition of certain neurotransmitter receptors by NAPPO could have both therapeutic and adverse effects on the nervous system. Similarly, the inhibition of certain enzymes involved in blood clotting could have both antithrombotic and bleeding effects.

Advantages and Limitations for Lab Experiments

NAPPO has several advantages as a tool for scientific research. It is a potent and selective modulator of certain enzymes and receptors, which makes it a useful tool for studying their functions and interactions. It is also relatively easy to synthesize and purify, which makes it accessible to researchers. However, there are also limitations to its use in lab experiments. For example, its effects can be context-dependent, which means that its use must be carefully controlled and monitored. Additionally, its potential toxicity and side effects must be taken into account when designing experiments.

Future Directions

There are several future directions for research on NAPPO. One area of interest is the development of more potent and selective analogs of NAPPO that could be used as therapeutic agents. Another area of interest is the exploration of its potential use in other areas of scientific research, such as immunology and metabolism. Finally, more research is needed to fully understand the mechanism of action of NAPPO and its effects on the body, which could lead to the development of more effective and targeted therapies.

Scientific Research Applications

NAPPO has been studied for its potential use in various scientific research applications. It has been found to modulate the activity of certain enzymes and receptors in the body, which makes it a useful tool for studying their functions and interactions. Some of the areas where NAPPO has been studied include neuroscience, cardiovascular research, and cancer research. In neuroscience, NAPPO has been shown to inhibit the activity of certain neurotransmitter receptors, which could have implications for the treatment of neurological disorders. In cardiovascular research, NAPPO has been found to inhibit the activity of certain enzymes that are involved in the formation of blood clots, which could have implications for the treatment of thrombotic disorders. In cancer research, NAPPO has been studied for its potential use as a chemotherapeutic agent.